Cas no 264927-73-3 ([1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-phenyl-)
264927-73-3 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-phenyl-
CAS No:264927-73-3
MF:C12H7N5
MW:221.217480897903
CID:247694
PubChem ID:902114
Update Time:2025-04-19
[1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-phenyl-
- 7-PHENYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBONITRILE
- HMS2596C22
- MLS000700805
- AB12776
- 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
- DTXSID60358559
- CHEMBL1903175
- AKOS024288083
- SMR000226899
- HMS3382L20
- 264927-73-3
-
- Inchi: 1S/C12H7N5/c13-6-10-7-14-12-15-8-16-17(12)11(10)9-4-2-1-3-5-9/h1-5,7-8H
- InChI Key: AXOCENNAUYHNGF-UHFFFAOYSA-N
- SMILES: N12C(=NC=N1)N=CC(C#N)=C2C1C=CC=CC=1
Computed Properties
- Exact Mass: 221.07000
- Monoisotopic Mass: 221.07014524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 66.87000
- LogP: 1.66298
[1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-phenyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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